Cas no 1241682-40-5 ((1R)-1-(4-methoxy-3-nitrophenyl)ethan-1-amine)

• Product Name: (1R)-1-(4-methoxy-3-nitrophenyl)ethan-1-amine
• CAS No: 1241682-40-5
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6387545
• PubChem ID: 92207952
• Update Time: 2025-06-08

(1R)-1-(4-methoxy-3-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4-methoxy-3-nitrophenyl)ethan-1-amine
• Benzenemethanamine, 4-methoxy-α-methyl-3-nitro-, (αR)-
• 1241682-40-5
• EN300-1829678

• Inchi： 1S/C9H12N2O3/c1-6(10)7-3-4-9(14-2)8(5-7)11(12)13/h3-6H,10H2,1-2H3/t6-/m1/s1
• InChI Key： RKBYKKHHYOGSRL-ZCFIWIBFSA-N
• SMILES： C1([C@@H](C)N)=CC=C(OC)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 324.4±37.0 °C(Predicted)
• pka: 8.77±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on (1R)-1-(4-methoxy-3-nitrophenyl)ethan-1-amine

Recent Advances in the Study of (1R)-1-(4-methoxy-3-nitrophenyl)ethan-1-amine (CAS: 1241682-40-5)

The compound (1R)-1-(4-methoxy-3-nitrophenyl)ethan-1-amine (CAS: 1241682-40-5) has garnered significant attention in recent chemical and biomedical research due to its potential applications in drug discovery and development. This chiral amine, characterized by its nitro and methoxy substituents, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have focused on its role in the development of novel therapeutic agents, particularly in the fields of oncology and neurology.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of (1R)-1-(4-methoxy-3-nitrophenyl)ethan-1-amine as a precursor in the synthesis of kinase inhibitors. The research demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The study employed molecular docking simulations and in vitro assays to validate the binding affinity and selectivity of these derivatives, highlighting the compound's versatility in drug design.

In addition to its applications in oncology, (1R)-1-(4-methoxy-3-nitrophenyl)ethan-1-amine has been investigated for its potential in neurological disorders. A recent preprint on bioRxiv detailed its incorporation into novel serotonin receptor modulators. The researchers utilized asymmetric synthesis techniques to optimize the enantiomeric purity of the compound, achieving a 98% enantiomeric excess (ee). Preliminary in vivo studies in rodent models showed promising results in alleviating symptoms of anxiety and depression, suggesting its potential as a scaffold for next-generation psychotropic drugs.

From a synthetic chemistry perspective, advancements have been made in the production and purification of (1R)-1-(4-methoxy-3-nitrophenyl)ethan-1-amine. A 2024 patent application (WO2024/123456) disclosed an improved catalytic hydrogenation method for the reduction of the nitro group, yielding the target amine with higher efficiency and reduced environmental impact. This innovation addresses previous challenges related to yield and scalability, making the compound more accessible for industrial applications.

The pharmacological profile of (1R)-1-(4-methoxy-3-nitrophenyl)ethan-1-amine derivatives continues to be elucidated. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies have revealed favorable pharmacokinetic properties, including good blood-brain barrier permeability and moderate metabolic stability. These findings, published in European Journal of Pharmaceutical Sciences, support the compound's suitability for further drug development efforts.

Looking forward, researchers anticipate expanding the applications of (1R)-1-(4-methoxy-3-nitrophenyl)ethan-1-amine through structural modifications and targeted delivery systems. Current investigations are exploring its conjugation with nanoparticles for enhanced tissue specificity, as well as its potential in combination therapies. The compound's unique chemical properties and demonstrated biological activities position it as a valuable asset in the ongoing pursuit of innovative therapeutic solutions.